![molecular formula C12H13NO3 B1469559 (E)-Methyl 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)acrylate CAS No. 1346451-50-0](/img/structure/B1469559.png)
(E)-Methyl 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)acrylate
Overview
Description
(E)-Methyl 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)acrylate, also known as Methyl 3-PPA, is a small molecule that has been studied for its potential applications in various scientific research fields. It is a synthetic compound that can be used in a variety of lab experiments to study its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Reactivity
- The synthesis of functionalized 4H-Pyrano(3,2-c)pyridines from 4-Hydroxy-6-methyl-2-pyridone showcases the chemical versatility of pyrano[2,3-b]pyridin derivatives, highlighting potential applications in developing novel organic compounds with unique properties (Mekheimer, Mohamed, & Sadek, 1997).
- Research on copper(II) complexes of 4-hydroxy-6-methyl-3-[dimethylaminoacryloyl]-2H-pyran-2-one demonstrates the impact of metal complexation on the structure and reactivity of pyranone derivatives, suggesting potential for catalysis and material science applications (Carugo, Castellani, & Rizzi, 1990).
Novel Compound Synthesis
- The development of a new approach to imidazo[1,2-a]pyridine derivatives and their application in synthesizing novel 2H-pyrano[2',3':4,5]imidazo[1,2-a]pyridine-2-one derivatives expands the toolkit for synthesizing heterocyclic compounds, which are crucial in drug development and organic chemistry (Abe, Okumura, Suga, & Kakehi, 2010).
Chemical Transformations and Applications
- Studies on the transformations of the pyrido[1,2-a]pyrazine ring system into imidazo[1,2-a]pyridines and other derivatives reveal methods for generating complex molecular architectures, critical for developing new pharmaceuticals and organic materials (Kolar, Tišler, & Pizzioli, 1996).
- The regiochemistry in the synthesis of Pyrano[3,4-c]pyridines study offers insights into optimizing reaction conditions to improve yield and selectivity, essential for industrial-scale synthesis of complex organic molecules (Sirakanyan et al., 2021).
properties
IUPAC Name |
methyl 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)prop-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c1-15-11(14)5-4-9-7-10-3-2-6-16-12(10)13-8-9/h4-5,7-8H,2-3,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPKGMTGRIYMHNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=CC1=CC2=C(N=C1)OCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001139668 | |
Record name | 2-Propenoic acid, 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001139668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1346451-50-0 | |
Record name | 2-Propenoic acid, 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1346451-50-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Propenoic acid, 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001139668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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